Cas no 61621-49-6 (Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester
• CAS No: 61621-49-6
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 472517
• PubChem ID: 71394059
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester
• ethyl 2-nonyl-4,6-dioxocyclohexane-1-carboxylate
• DTXSID70815789
• 61621-49-6

• Inchi： 1S/C18H30O4/c1-3-5-6-7-8-9-10-11-14-12-15(19)13-16(20)17(14)18(21)22-4-2/h14,17H,3-13H2,1-2H3
• InChI Key： HBTFLELDYFBBGX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(CC(CC1CCCCCCCCC)=O)=O)=O

Computed Properties

• Exact Mass: 310.2145
• Monoisotopic Mass: 310.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44